4-Indol-1-ylmethyl-benzoic acid
Cat. No. B3109887
M. Wt: 251.28 g/mol
InChI Key: VRIJLWFQCYRLMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)c1ccc(Cn2ccc3ccccc32)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:25]1[O:26][CH2:27][CH2:28][CH2:29]1.[CH3:23][OH:24].[Na+:22].[OH-:21].[n:1]1([CH2:10][c:11]2[cH:12][cH:13][c:14]([C:15](=[O:16])[O:17][CH3:18])[cH:19][cH:20]2)[cH:2][cH:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12>>[n:1]1([CH2:10][c:11]2[cH:12][cH:13][c:14]([C:15](=[O:16])[OH:17])[cH:19][cH:20]2)[cH:2][cH:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Name
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COC(=O)c1ccc(Cn2ccc3ccccc32)cc1
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COC(=O)c1ccc(Cn2ccc3ccccc32)cc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C(O)c1ccc(Cn2ccc3ccccc32)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
